1-[(2-chlorobenzyl)sulfonyl]-N-(2,5-dimethoxyphenyl)piperidine-3-carboxamide

• Molecular Formula: C21H25ClN2O5S
• Molecular Weight: 453.0 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methylsulfonyl]-N-(2,5-dimethoxyphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H25ClN2O5S/c1-28-17-9-10-20(29-2)19(12-17)23-21(25)15-7-5-11-24(13-15)30(26,27)14-16-6-3-4-8-18(16)22/h3-4,6,8-10,12,15H,5,7,11,13-14H2,1-2H3,(H,23,25)
• InChI Key: KNUFSBSYSMKNRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2CCCN(C2)S(=O)(=O)CC3=CC=CC=C3Cl

Description

1-[(2-chlorobenzyl)sulfonyl]-N-(2,5-dimethoxyphenyl)piperidine-3-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique molecular structure, which includes a piperidine ring, a sulfonyl group, and a chlorobenzyl moiety. Its molecular formula is C23H29ClN2O5S, and it has an average mass of 481.005 Da .

Preparation Methods

The synthesis of 1-[(2-chlorobenzyl)sulfonyl]-N-(2,5-dimethoxyphenyl)piperidine-3-carboxamide typically involves multiple steps, including the formation of the piperidine ring and the introduction of the sulfonyl and chlorobenzyl groups. The specific synthetic routes and reaction conditions can vary, but they generally involve the use of reagents such as chlorobenzyl chloride, sulfonyl chloride, and piperidine derivatives. Industrial production methods may employ similar synthetic routes but on a larger scale, with optimizations for yield and purity .

Chemical Reactions Analysis

1-[(2-chlorobenzyl)sulfonyl]-N-(2,5-dimethoxyphenyl)piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the chlorobenzyl moiety, using reagents like sodium methoxide. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-[(2-chlorobenzyl)sulfonyl]-N-(2,5-dimethoxyphenyl)piperidine-3-carboxamide has several scientific research applications, including:

Chemistry: It can be used as a building block in the synthesis of more complex molecules.

Biology: This compound may be studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research may explore its potential therapeutic effects and mechanisms of action.

Industry: It can be used in the development of new materials or as a reagent in industrial chemical processes.

Mechanism of Action

The mechanism of action of 1-[(2-chlorobenzyl)sulfonyl]-N-(2,5-dimethoxyphenyl)piperidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The sulfonyl group may play a role in its binding affinity to certain enzymes or receptors, while the piperidine ring and chlorobenzyl moiety contribute to its overall molecular stability and reactivity .

Comparison with Similar Compounds

Similar compounds to 1-[(2-chlorobenzyl)sulfonyl]-N-(2,5-dimethoxyphenyl)piperidine-3-carboxamide include:

1-[(2-chlorobenzyl)sulfonyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-piperidinecarboxamide: This compound has a similar structure but with different substituents on the piperidine ring.

2-{[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N’-[(E)-1-(3,4-dimethoxyphenyl)ethylidene]acetohydrazide: This compound features a benzimidazole ring instead of a piperidine ring